1-Chloro-2-nitro-4-phenoxybenzene

• CAS No.: 10265-98-2
• Molecular Formula: C12H8ClNO3
• Molecular Weight: 249.65 g/mol
• IUPAC Name: 1-chloro-2-nitro-4-phenoxybenzene
• InChI: InChI=1S/C12H8ClNO3/c13-11-7-6-10(8-12(11)14(15)16)17-9-4-2-1-3-5-9/h1-8H
• InChI Key: JBYYPNXZPRPIPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC(=C(C=C2)Cl)[N+](=O)[O-]

Description

1-Chloro-2-nitro-4-phenoxybenzene is a useful research compound. Its molecular formula is C12H8ClNO3 and its molecular weight is 249.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Chloro-3-nitrophenol (2.0 g, 0.012 mol), phenylboronic acid (3.5 g, 0.029 mol), TEA (9.6 mL, 0.069 mol), cupric acetate (3.3 g, 0.018 mol) and DCM (100 mL, 2 mol) were added to a 100 mL oven dried flask and the reaction was stirred at rt for 48 h. The solvent was then removed under reduced pressure and the resulting residue was purified by flash chromatography (5% EtOAc in Hexane).

Synthesis routes and methods II

Procedure details

A mixture of 4-chloro-3-nitro-phenol (5.00 g, 28.81 mmol), phenylboronic acid (7.03 g, 57.62 mmol), copper(II) acetate (5.23 g, 28.81 mmol) and 4 Å molecular sieves (0.5 g) in dichloromethane (200 mL) and triethylamine (20.08 mL, 144.04 mmol) was placed in a round bottomed flask. The resulting suspension was stirred under a dry ambient atmosphere at room temperature for 4 days. The mixture was filtered through diatomaceous earth and the solvent was evaporated. The resulting residue was re-dissolved in EtOAc, adhered to silica gel and flash chromatographed (2% EtOAc/hexane) to give 1-chloro-2-nitro-4-phenoxy-benzene as a yellow oil (1.53 g, 22.0% yield).